Cas no 112635-08-2 (7-Chloro-1H-indazol-6-amine)

7-Chloro-1H-indazol-6-amine structure
7-Chloro-1H-indazol-6-amine structure
Product Name:7-Chloro-1H-indazol-6-amine
CAS No:112635-08-2
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD17010081
CID:1093314
PubChem ID:13946969
Update Time:2025-04-20

7-Chloro-1H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-1H-indazol-6-amine
    • 6-amino-7-chloroindazole
    • Indazol-6-amine, 7-chloro-
    • AKOS022187997
    • DB-100685
    • MB69233
    • CS-0060361
    • SCHEMBL1072434
    • 7-CHLORO-2H-INDAZOL-6-AMINE
    • DS-8831
    • 112635-08-2
    • W17156
    • A910379
    • MFCD17010081
    • MDL: MFCD17010081
    • Inchi: 1S/C7H6ClN3/c8-6-5(9)2-1-4-3-10-11-7(4)6/h1-3H,9H2,(H,10,11)
    • InChI Key: VMGQDKDTKMNMEB-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC2C=NNC=21)N

Computed Properties

  • Exact Mass: 167.0250249g/mol
  • Monoisotopic Mass: 167.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Density: 1.533±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.52 g/l) (25 º C),

7-Chloro-1H-indazol-6-amine Security Information

7-Chloro-1H-indazol-6-amine Pricemore >>

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